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Compound Name: R024-7429

Cat. No.: B1680673

For Researchers, Scientists, and Drug Development Professionals

Introduction

R024-7429 is a potent small molecule inhibitor of Runt-related transcription factor 1 (RUNX1).
[1][2] It has demonstrated significant anti-inflammatory and anti-fibrotic properties in preclinical
studies.[3][4] Initially investigated as an HIV-1 transactivator protein (Tat) antagonist, its role as
a RUNX1 inhibitor has garnered increasing interest for its therapeutic potential in various
diseases, including pulmonary fibrosis.[3][4][5] These application notes provide detailed
protocols for the preparation of Ro24-7429 stock solutions and an overview of its mechanism
of action.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Ro24-7429 is presented in the table

below.
Property Value Reference
Molecular Formula C14H13CINa [6]
Molecular Weight 272.73 g/mol [2][6]
Appearance White to yellow solid powder [7]
CAS Number 139339-45-0 [6]
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Solubility

The solubility of Ro24-7429 in common laboratory solvents is crucial for the preparation of

stock solutions. The known solubility data is summarized below.

Solvent Solubility Notes Reference
Ultrasonic assistance
may be required for
complete dissolution.
Dimethyl Sulfoxide 262.5 mg/mL (= Use of newly opened, (]
(DMSO) 229.16 mM) anhydrous DMSO is
recommended as
hygroscopic DMSO
can impact solubility.
Water 0.0847 mg/mL [8]
Ethanol Data not available

Phosphate-Buffered
Saline (PBS)

Data not available

Experimental Protocols

Preparation of Ro24-7429 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Ro24-7429 in DMSO.

Materials:

R024-7429 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b1680673?utm_src=pdf-body
https://www.medchemexpress.com/ro24-7429.html
https://www.glpbio.com/fr/ro24-7429.html
https://go.drugbank.com/drugs/DB16062
https://www.benchchem.com/product/b1680673?utm_src=pdf-body
https://www.benchchem.com/product/b1680673?utm_src=pdf-body
https://www.benchchem.com/product/b1680673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Calibrated analytical balance

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibrate Reagents: Allow the Ro24-7429 powder and DMSO to equilibrate to room
temperature before use.

» Weigh R024-7429: In a chemical fume hood, carefully weigh the desired amount of Ro24-
7429 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.73 mg of
R024-7429 (Molecular Weight = 272.73 g/mol ).

e Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the Ro24-
7429 powder. For a 10 mM stock solution, add 1 mL of DMSO to 2.73 mg of Ro24-7429.

e Mix Thoroughly: Tightly cap the vial and vortex the solution until the powder is completely
dissolved. If necessary, use a sonicator for a few minutes to aid dissolution.[1][2] Visually
inspect the solution to ensure there are no visible particles.

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][2]

Note on working solutions: When preparing working solutions for cell-based assays, it is
recommended to dilute the DMSO stock solution in the culture medium. Ensure the final
concentration of DMSO is less than 0.5% to minimize solvent-induced cytotoxicity.[9]

Mechanism of Action: RUNX1 Signaling Pathway

R024-7429 functions as an inhibitor of the transcription factor RUNX1.[1] RUNX1 plays a
critical role in the regulation of genes involved in fibrosis and inflammation. By inhibiting
RUNX1, Ro24-7429 can modulate the expression of downstream targets, including
Transforming Growth Factor-beta 1 (TGF-1) and Tumor Necrosis Factor-alpha (TNF-a), which
are key mediators in these pathological processes.[3][5]
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RUNX1 signaling pathway and the inhibitory action of Ro24-7429.

Experimental Workflow: Stock Solution Preparation

The following diagram illustrates the general workflow for preparing a stock solution of Ro24-
7429.
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Workflow for preparing Ro24-7429 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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